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Compound of Interest

Compound Name: 1,1-Dimethylguanidine sulfate

Cat. No.: B1143327 Get Quote

Application Notes and Protocols for 1,1-
Dimethylguanidine Sulfate
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling of 1,1-
Dimethylguanidine sulfate. Adherence to these protocols is crucial to ensure personnel safety

and maintain experimental integrity.

Chemical and Physical Properties
1,1-Dimethylguanidine sulfate is a guanidine derivative that presents as a white to almost

white crystalline powder.[1][2] It is hygroscopic and should be stored accordingly.[1][2]
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Property Value Reference

CAS Number 598-65-2 [3]

Molecular Formula [(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄

Molecular Weight 272.33 g/mol

Appearance
White to off-white crystalline

powder
[1][4]

Melting Point 300 °C (decomposes) [5][6]

Storage Temperature
Room Temperature, in a cool,

dry place under inert gas
[1][4][7]

Hazard Identification and Safety Precautions
1,1-Dimethylguanidine sulfate is classified as a hazardous substance. The primary hazards

are skin irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][6]

Hazard Statement GHS Classification Precautionary Code

H315: Causes skin irritation Skin Irritation (Category 2) P264, P280, P302+P352

H319: Causes serious eye

irritation
Eye Irritation (Category 2A) P280, P305+P351+P338

H335: May cause respiratory

irritation

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

P261, P271

Signal Word: Warning[3][4][6]

Personal Protective Equipment (PPE): To mitigate exposure risks, the following personal

protective equipment must be worn when handling 1,1-Dimethylguanidine sulfate:

Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH approved

eye protection.[3]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[3]

Proper glove removal technique must be followed to avoid skin contact.[3]

Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH-

approved N95 dust mask is required.[6]

Body Protection: A laboratory coat or other protective clothing should be worn.

Experimental Protocols: Safe Handling Workflow
The following workflow outlines the necessary steps for the safe handling of 1,1-
Dimethylguanidine sulfate in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Emergency Procedures

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Dust Mask)

Prepare a well-ventilated work area
(e.g., fume hood)

Carefully weigh the required amount

Proceed to handling

Avoid generating dust Keep container tightly closed when not in use

Clean work surfaces thoroughly

After use After use

Dispose of contaminated waste in a sealed container

Follow institutional and local regulations for chemical waste disposal

In case of skin contact:
Wash with soap and water

Seek medical attention

In case of eye contact:
Rinse with water for 15 minutes

In case of inhalation:
Move to fresh air

Click to download full resolution via product page

Safe handling workflow for 1,1-Dimethylguanidine sulfate.
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First-Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide artificial respiration and consult

a physician.[3]

Skin Contact
Immediately wash the affected area with soap

and plenty of water. Consult a physician.[3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do so. Continue rinsing and consult a physician.

[3]

Ingestion
If swallowed, seek immediate medical attention.

[2]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[3]

Cleanup:

Wear appropriate personal protective equipment (see Section 2).

Avoid creating dust.[3]
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Sweep or shovel the spilled material into a suitable, closed container for disposal.[3]

Decontamination: Clean the spill area thoroughly.

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3] The

substance is hygroscopic and should be protected from moisture.[1][2]

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be disposed of in the same

manner as the product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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